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Quantitative Renal Clearance Data

The table below summarizes key pharmacokinetic parameters for Clozapine and its metabolites, based on a

clinical study in patients on steady-state clozapine monotherapy [1] [2].

Compound
Unbound Fraction
in Serum (%)

Renal Clearance (as % of
Creatinine Clearance)

Primary Renal
Process

Clozapine 5.5% 11% Tubular
Reabsorption

N-Desmethylclozapine
(norCLZ)

9.7% 300% Tubular Secretion

Clozapine N-oxide 24.6% 640% Tubular Secretion

The data shows that the renal clearance of unbound N-Desmethylclozapine is about three times the

creatinine clearance, providing direct evidence for a net active tubular secretion process [1] [2]. The study

also noted that the clearance of unbound N-Desmethylclozapine increased with higher urine volume and

lower pH, and all renal clearance values showed large inter-individual variations [1].
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The renal handling of these compounds involves multiple stages, as illustrated below.

The diagram shows that only the unbound fraction of a drug in the blood is available for glomerular

filtration. N-Desmethylclozapine undergoes subsequent active transport from the blood in the peritubular

capillaries into the tubular cell and then into the urine, a process that requires energy and specific

transporters [1] [2].

While the specific transporters for N-Desmethylclozapine in the kidney were not identified in the search

results, recent research indicates that the parent drug, Clozapine, is a substrate of Organic Anion

Transporting Polypeptide 1B1 (OATP1B1) [3]. OATP1B1 is primarily expressed on the sinusoidal

membrane of hepatocytes and is key for hepatic uptake. This suggests that transporter interactions are crucial

to the overall pharmacokinetic profile of clozapine and its metabolites.

Key Considerations for Experimental Design

When investigating the renal excretion of N-Desmethylclozapine, please consider the following factors

derived from the clinical evidence:

Focus on Unbound Concentration: Renal clearance should be calculated based on the unbound
concentration in serum, as only the unbound fraction is available for glomerular filtration and tubular
secretion [1] [2].

Account for Variability: Be prepared for large inter-individual variations in renal clearance values,
which were a notable finding in the patient study [1].

Control Urine Parameters: Monitor and control for urine flow rate and pH, as these were found to
influence the renal clearance of unbound N-Desmethylclozapine [1].

Minor Excretion Pathway: Note that despite active tubular secretion, the total amount of clozapine
and its two major metabolites recovered in urine accounted for only about 14% of the administered
dose, indicating that other metabolic pathways are predominant [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 3 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1873700/
https://pubmed.ncbi.nlm.nih.gov/9833598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11642635/
https://www.sciencedirect.com/topics/medicine-and-dentistry/desmethylclozapine
https://www.smolecule.com/products/b537484#tubular-secretion-of-n-desmethylclozapine
https://www.smolecule.com/products/b537484#tubular-secretion-of-n-desmethylclozapine
https://www.smolecule.com/products/b537484#tubular-secretion-of-n-desmethylclozapine
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s537484?utm_src=pdf-bulk
https://www.smolecule.com/products/s537484?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

